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Compound of Interest

Compound Name: N-Methylbutylamine

Cat. No.: B094570

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for all laboratory chemicals is paramount.
This guide provides an in-depth overview of the safety precautions and handling measures for
N-Methylbutylamine, a versatile reagent in organic synthesis.

Hazard Identification and Classification

N-Methylbutylamine is classified as a hazardous substance requiring careful handling. It is a
highly flammable liquid and vapor, posing a significant fire risk.[1][2] The substance is harmful if
swallowed or absorbed through the skin and can cause severe skin and eye burns.[2][3]
Inhalation may lead to severe irritation of the respiratory tract, potentially causing chemical
burns.[2][4]

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[5][6]

H302: Harmful if swallowed.[5][6]

H311: Toxic in contact with skin.[5][6]

H314: Causes severe skin burns and eye damage.[6]

Physical and Chemical Properties
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A clear understanding of the physical and chemical properties of N-Methylbutylamine is

essential for its safe handling and storage.

Property Value Source(s)
Appearance Clear, c.olo.rless liquid with an IS
ammonia-like odor.
Molecular Formula CsHisN [31[6][8]
Molecular Weight 87.16 g/mol [5]
Boiling Point 90-92 °C at 1013 hPa
Melting Point -75 °C [3]
Flash Point -4 °C to 13 °C (closed cup) [2]
Density 0.736 - 0.74 g/cm3 at 20-25 °C 315171
Vapor Pressure 53.7 mmHg at 25 °C [3]
Explosive Limit 1.3% (VIV) [3]

Exposure Controls and Personal Protection

To minimize exposure and ensure personal safety, strict adherence to the following control

measures and use of personal protective equipment (PPE) is mandatory.
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Control Measure Specification Source(s)

Work should be conducted in a
) ) chemical fume hood.[2][4] Use
Engineering Controls
adequate general or local

explosion-proof ventilation.[2]

Wear appropriate protective
eyeglasses or chemical safety
oggles.[2][4] A face shield
Eye/Face Protection goggles.[Z]l4] _
should be used when handling
corrosive or highly irritating

substances.[1]

Wear appropriate protective
Skin Protection gloves and clothing to prevent

skin exposure.[2][4]

If exposure limits are exceeded
or irritation is experienced, use
a NIOSH/MSHA or European
Standard EN 149 approved

Respiratory Protection respirator.[4] A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements must
be followed.[2]

Toxicological Data

The toxicological profile of N-Methylbutylamine underscores the need for cautious handling.

| Route of Exposure | Species | Value | Source(s) | | --- | --- | --- | | Oral LD50 | Rat | 420 mg/kg |
[2][3] | | Dermal LD50 | Rabbit | 932 - 1260 uL/kg |[2][3] | | Eye Irritation | Rabbit | 74 mg
(Severe) |[2][3] |

Handling and Storage Procedures
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Proper handling and storage are critical to preventing accidents and ensuring the stability of N-
Methylbutylamine.

Handling:

Ground and bond containers when transferring material.[2]

Use spark-proof tools and explosion-proof equipment.[2][4]

Avoid contact with eyes, skin, and clothing.[2]

Do not ingest or inhale.[2]

Wash hands thoroughly after handling.[2]

Keep away from heat, sparks, and open flames.[2]

Storage:

Store in a tightly closed container.[1][2]

Store in a cool, dry, well-ventilated area away from incompatible substances.[1][2]

Keep away from sources of ignition.[1][2]

N-Methylbutylamine is incompatible with strong acids, acid chlorides, acid anhydrides,
oxidizing agents, and carbon dioxide.[1][2]

Emergency Procedures

In the event of an emergency, the following protocols should be followed promptly and
efficiently.

First Aid Measures:
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Exposure Route Protocol Source(s)

Immediately flush eyes with

plenty of water for at least 15-

30 minutes, occasionally lifting
Eye Contact i

the upper and lower eyelids.

Seek immediate medical

attention.[1][2]

Get medical aid immediately.
Immediately flush skin with
) plenty of water for at least 15
Skin Contact ) ) )
minutes while removing
contaminated clothing and

shoes.[2][4]

Do NOT induce vomiting. If the

victim is conscious and alert,
Ingestion rinse their mouth and drink 2-4

cupfuls of milk or water. Get

medical aid immediately.[2][4]

Remove from exposure and
move to fresh air immediately.
) If breathing is difficult, give
Inhalation . .
oxygen. If not breathing, give
artificial respiration. Get

medical aid immediately.[2][4]

Fire Fighting Measures:

e Use dry chemical, CO2, water spray, or alcohol-resistant foam to extinguish fires.[1][2] Water
may be ineffective.[1][2]

o Wear a self-contained breathing apparatus in pressure-demand, MSHA/NIOSH (approved or
equivalent), and full protective gear.[2]

» Vapors are heavier than air and may travel to a source of ignition and flash back.[1][2]
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o Containers may explode in the heat of a fire.[1][2] Use water spray to keep fire-exposed
containers cool.[1][2]

Accidental Release Measures:

o Evacuate personnel from the area.[1]
e Remove all sources of ignition.[1][2]
o Use a spark-proof tool.[2][4]

» Provide ventilation.[2]

e Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable
container for disposal.[1][2]

Avoid runoff into storm sewers and ditches.[2]

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for handling a chemical spill of N-
Methylbutylamine, providing a clear, step-by-step guide for laboratory personnel.
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Chemical Spill Detected

Evacuate Immediate Area

l

Don Appropriate PPE
(Gloves, Goggles, Respirator)

l

Eliminate Ignition Sources

l

Ensure Proper Ventilation

Contain Spill with Inert Material
(Sand, Vermiculite)

Absorb Spilled Material

Collect Absorbed Material
(Use Spark-Proof Tools)

Place in a Labeled, Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area

Spill Handled Safely

Click to download full resolution via product page

Workflow for Handling an N-Methylbutylamine Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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